Cas no 1240169-90-7 (4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine)

• Product Name: 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine
• CAS No: 1240169-90-7
• MF: C₉H₉Cl₂N₃O₂
• MW: 262.092659711838
• MDL: MFCD34167918
• CID: 5463017
• PubChem ID: 155973292
• Update Time: 2025-11-01

4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichloropyrimidine-4-carbonyl)morpholine
• Z2689035163
• 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine

• MDL： MFCD34167918
• Inchi： 1S/C9H9Cl2N3O2/c10-7-5-6(12-9(11)13-7)8(15)14-1-3-16-4-2-14/h5H,1-4H2
• InChI Key： GGLYXTOGBORYMO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(N2CCOCC2)=O)=NC(=N1)Cl

Computed Properties

• Exact Mass: 261.0071819 g/mol
• Monoisotopic Mass: 261.0071819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.09
• XLogP3: 1.5
• Topological Polar Surface Area: 55.3

Additional information on 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine

Recent Advances in the Study of 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine (CAS: 1240169-90-7)

The compound 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine (CAS: 1240169-90-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the unique structural features of this compound make it a promising candidate for further development. Researchers have successfully utilized this compound in the design of selective inhibitors targeting specific kinase pathways, demonstrating its versatility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the synthetic routes for 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine and its derivatives. The study reported a high-yield, scalable synthesis method that ensures reproducibility and purity, which are crucial for pharmaceutical applications. The researchers also conducted preliminary in vitro assays to evaluate the compound's inhibitory activity against a panel of kinases, revealing promising selectivity profiles.

Another significant development involves the application of 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint article on bioRxiv detailed how this compound was incorporated into PROTAC molecules designed to degrade oncogenic proteins. The study demonstrated that the resulting PROTACs exhibited potent degradation activity in cancer cell lines, suggesting a potential new avenue for targeted cancer therapy.

Furthermore, computational studies have provided insights into the molecular interactions of 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and interactions, which could guide the rational design of more potent and selective derivatives. These findings were published in a 2024 issue of ACS Chemical Biology, underscoring the compound's potential as a scaffold for drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine-based compounds. Recent research has focused on improving solubility and bioavailability while maintaining target specificity. A collaborative study between academic and industrial researchers, published in Pharmaceutical Research, reported the development of prodrug strategies to enhance the compound's therapeutic efficacy.

In conclusion, 4-(2,6-Dichloropyrimidine-4-carbonyl)morpholine (CAS: 1240169-90-7) represents a versatile and promising compound in chemical biology and drug discovery. Its applications in kinase inhibition, PROTAC development, and targeted therapy highlight its potential to address unmet medical needs. Future research should focus on further optimizing its properties and exploring its therapeutic potential in preclinical and clinical settings.